2-(4-methylphenyl)-2-oxoethyl 4-(2-chloro-6-nitrophenoxy)benzoate

• IUPAC Name: [2-(4-methylphenyl)-2-oxoethyl] 4-(2-chloro-6-nitrophenoxy)benzoate
• InChI: InChI=1S/C22H16ClNO6/c1-14-5-7-15(8-6-14)20(25)13-29-22(26)16-9-11-17(12-10-16)30-21-18(23)3-2-4-19(21)24(27)28/h2-12H,13H2,1H3
• InChI Key: UVEYZJPDNVXDHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)COC(=O)C2=CC=C(C=C2)OC3=C(C=CC=C3Cl)[N+](=O)[O-]
• Molecular Formula: C22H16ClNO6
• Molecular Weight: 425.8 g/mol

Description

2-(4-methylphenyl)-2-oxoethyl 4-(2-chloro-6-nitrophenoxy)benzoate, also known as CNB-001, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CNB-001 belongs to the class of compounds known as nitro-derivatives, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(4-methylphenyl)-2-oxoethyl 4-(2-chloro-6-nitrophenoxy)benzoate is not fully understood. However, it has been proposed that this compound exerts its neuroprotective effects through the activation of the Nrf2/ARE pathway, which regulates the expression of various antioxidant and detoxifying enzymes.
Biochemical and Physiological Effects:
This compound has been shown to exert a wide range of biochemical and physiological effects. In preclinical studies, this compound has been shown to reduce oxidative stress, inflammation, and apoptosis, which are all implicated in the pathogenesis of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(4-methylphenyl)-2-oxoethyl 4-(2-chloro-6-nitrophenoxy)benzoate is its neuroprotective effects, which make it a promising candidate for the treatment of various neurological disorders. However, one of the limitations of this compound is its relatively low solubility, which may limit its bioavailability and therapeutic efficacy.

Future Directions

There are several future directions for the study of 2-(4-methylphenyl)-2-oxoethyl 4-(2-chloro-6-nitrophenoxy)benzoate. One area of research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the investigation of the pharmacokinetics and pharmacodynamics of this compound in animal models and humans. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its potential therapeutic targets. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans with neurological disorders.

Scientific Research Applications

2-(4-methylphenyl)-2-oxoethyl 4-(2-chloro-6-nitrophenoxy)benzoate has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. In preclinical studies, this compound has been shown to exert neuroprotective effects by reducing oxidative stress, inflammation, and apoptosis.